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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771

This guide provides essential, step-by-step safety and logistical information for the handling
and disposal of 5-Fluoro-2-iodobenzoic acid. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

5-Fluoro-2-iodobenzoic acid is a chemical compound that requires careful handling due to its
potential health hazards. Understanding its classification is the first step in safe usage. The
primary hazards associated with this compound are summarized below.

Hazard Classification GHS Code Description
Acute Toxicity, Oral H301 Toxic if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1][2]

o Causes serious eye irritation.
Eye Irritation H319

[1](2]

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[1][2]

Signal Word: Danger[1][2]

Required Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure personal safety. The following table outlines the recommended PPE for

handling 5-Fluoro-2-iodobenzoic acid.

Body Part Required PPE Specification/Standard
Use a dust mask type N95
Respiratory Protection Respirator (US) or type P2 (EN 143)

respirator cartridges.[1][2]

Safety Glasses/Goggles and

Eye/Face Protection .
Face Shield

Wear chemical safety goggles
that meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[2][3][4]

Hand Protection Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin

exposure.[1][5]

Body Protection Laboratory Coat

A standard laboratory coat
should be worn. For significant
handling, consider a chemical-

resistant suit.

Step-by-Step Handling and Operational Plan

Adherence to a strict operational protocol is crucial for safety. This section provides a step-by-

step guide from preparation to post-handling procedures.

3.1. Preparation and Pre-Handling Checklist

» Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical

fume hood.[4][6]

o Safety Equipment: Confirm that a safety shower and eyewash station are nearby and

unobstructed.[3][4]
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e PPE Inspection: Before use, inspect all PPE for damage or defects. Ensure gloves are of the
correct material and thickness.

» Review SDS: Always review the Safety Data Sheet (SDS) for 5-Fluoro-2-iodobenzoic acid
before beginning work.[6]

3.2. Handling the Compound
e Donning PPE: Put on all required PPE as listed in the table above.
e Weighing and Transfer:
o Handle 5-Fluoro-2-iodobenzoic acid as a solid. Avoid the formation of dust.[3][6]

o If weighing, do so in a fume hood or a ventilated balance enclosure to minimize inhalation
risk.

o Use a spatula for transfers. Avoid scooping directly from the main container to prevent
contamination.

e During Operation:
o Avoid contact with skin and eyes.[6]
o Do not eat, drink, or smoke in the handling area.[7][8]
o Keep the container tightly closed when not in use.[4][6]
3.3. Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. If skin irritation occurs, seek medical advice.[4] Remove and wash contaminated
clothing before reuse.[8]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[3][4] Remove contact lenses if present and easy to do. Continue
rinsing and get immediate medical attention.[4][7]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[4][7]

 Ingestion: If swallowed, rinse mouth. Immediately call a poison center or doctor.[1][2]
Storage and Disposal Plan

4.1. Storage

o Store in a cool, dry, and well-ventilated place.[4][6]

» Keep the container tightly closed to prevent moisture absorption and contamination.[4][6]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[3][4]

[7]
4.2. Disposal
» Dispose of contents and container to an approved waste disposal plant.[4][9]
e Do not allow the chemical to enter drains or the environment.[8][9]

» All chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[9]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 5-Fluoro-2-
iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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